2-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine

• IUPAC Name: (3,5-dimethylphenyl)-[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H29N5O/c1-16-12-17(2)14-19(13-16)21(28)26-8-10-27(11-9-26)22-23-18(3)15-20(24-22)25-6-4-5-7-25/h12-15H,4-11H2,1-3H3
• InChI Key: MESLSTIDQCBQHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C3=NC(=CC(=N3)N4CCCC4)C)C
• Molecular Formula: C22H29N5O
• Molecular Weight: 379.5 g/mol

Description

2-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine, also known as DMXAA, is a small molecule compound that has been extensively studied for its potential as an anti-cancer agent. It was first discovered in the early 1990s and has since undergone numerous preclinical and clinical trials.

Scientific Research Applications

Synthesis and Anticancer Activity

Research has demonstrated the synthesis of related pyrimidine derivatives showing promising antiproliferative effects against human cancer cell lines. One study reported the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives evaluated for their antiproliferative activity using the MTT assay method. Compounds within this series exhibited good activity on several cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Antimicrobial Applications

The development of antimicrobial agents is another significant application of related compounds. A study synthesized s-Triazine-Based Thiazolidinones, showing effective antimicrobial activity against various bacteria and fungi, underscoring the versatility of pyrimidine derivatives in combating microbial infections (Patel et al., 2012).

Enzyme Inhibition for Therapeutic Use

Derivatives of the compound have also been investigated for their enzyme inhibition properties, which is crucial for developing therapies for diseases like diabetes. For instance, the metabolism, excretion, and pharmacokinetics of a dipeptidyl peptidase IV inhibitor based on pyrimidine and piperazine structures were examined, providing valuable insights into its pharmacological profile (Sharma et al., 2012).

Role as Precursors in Heterocyclic Compound Synthesis

The compound and its derivatives serve as key intermediates in synthesizing various heterocyclic compounds with potential pharmaceutical applications. Studies have described the synthesis of novel heterocycles incorporating the pyrazolopyridine moiety, demonstrating the compound's role in developing new therapeutic agents (Abu-Melha, 2013).